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Introduction & Structural Rationale

In the landscape of modern medicinal chemistry, the shift from flat, sp2-hybridized aromatic
rings to three-dimensional, sp3-rich aliphatic heterocycles has been a critical strategy for
improving drug solubility, metabolic stability, and receptor subtype selectivity. Ethyl 4-
hydroxyazepane-1-carboxylate (CAS: 109386-74-5)[1] represents a highly versatile, sp3-
enriched building block.

Featuring a seven-membered azepane ring, this molecule offers unique conformational
flexibility compared to its six-membered piperidine analogs. The presence of the secondary
alcohol at the 4-position provides a programmable site for stereospecific functionalization, while
the ethyl carbamate moiety at the 1-position serves a dual purpose: it acts as a robust
protecting group during aggressive synthetic steps and frequently functions as a critical
hydrogen-bond acceptor in the final pharmacophore of central nervous system (CNS) and
antiviral therapeutics.

Physicochemical Profiling
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Understanding the baseline quantitative metrics of Ethyl 4-hydroxyazepane-1-carboxylate is
essential for predicting its behavior in chromatographic purification and phase-transfer

reactions.
Property Value / Description
Chemical Name Ethyl 4-hydroxyazepane-1-carboxylate
CAS Registry Number 109386-74-5
Molecular Formula C9H17NO3
Molecular Weight 187.24 g/mol
SMILES String O=C(OCC)N1CcCcCCc(O)cC1
Hydrogen Bond Donors 1 (Secondary Hydroxyl)

3 (Hydroxyl, Carbamate Carbonyl, Carbamate

Hydrogen Bond Acceptors
yerod P Ether)

Ring System 7-membered aliphatic heterocycle (Azepane)

Strategic Synthetic Workflows

As a Senior Application Scientist, it is imperative to design experimental protocols that are not
merely procedural, but mechanistically sound and self-validating. The 4-hydroxyl group of the
azepane ring is a poor leaving group; therefore, it must be activated or protected depending on
the target trajectory.

Hydroxyl Activation via Tosylation

To enable the attachment of complex heterocyclic pharmacophores (such as imidazoles or
functionalized piperidines) via nucleophilic substitution, the secondary alcohol must be
converted into a superior leaving group. Tosylation is the preferred method, as it preserves the
stereochemical integrity of the chiral center prior to a stereoinvertive

displacement.

Self-Validating Protocol:
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o Reagent Assembly: Combine (R)-ethyl 4-hydroxyazepane-1-carboxylate (2.54 mmol) with
anhydrous pyridine (2.0 mL) in a round-bottom flask under an inert nitrogen atmosphere.

o Causality: Pyridine serves a dual function as both the solvent and the acid scavenger. It
neutralizes the HCI byproduct generated during the reaction, preventing the degradation of
the acid-sensitive carbamate and driving the equilibrium toward product formation.

o Electrophile Addition: Add p-Toluenesulfonyl chloride (TsCl) (3.04 mmol) portion-wise at 0 °C,
then allow the mixture to warm to room temperature.

o Causality: A slight stoichiometric excess of TsCl (1.2 eq) ensures complete conversion of
the starting material, mitigating the difficulty of separating the product from unreacted
alcohol during chromatography.

e Reaction Monitoring: Stir for 3 hours. Validate reaction completion via LC-MS.
o Self-Validation: The reaction is deemed complete when the starting material mass (

188

) is fully depleted, replaced by the tosylate adduct mass.

o Phase Partitioning: Dilute the mixture with Dichloromethane (DCM) and wash sequentially
with cold 1N HCI, saturated

, and brine.

o Causality: The acidic wash protonates and removes the residual pyridine into the agueous
layer, while the bicarbonate wash neutralizes any remaining acid, protecting the newly
formed tosylate from hydrolysis.

 Purification: Concentrate the organic layer in vacuo and purify via silica gel column
chromatography (gradient elution: petroleum ether to Ethyl Acetate). Yields the activated

intermediate, (R)-ethyl 4-(tosyloxy)azepane-1-carboxylate, at ~51% efficiency.

Ethyl 4-hydroxyazepane Tosylation 4-(tosyloxy)azepane Nucleophilic M4 Receptor
-1-carboxylate (TsCl, Pyridine) Intermediate Substitution Agonist Precursor
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Synthetic workflow for M4 agonist precursors via tosylation.

Etherification via Finkelstein-Assisted Benzylation

When the synthetic route requires the 4-position to be temporarily masked or structurally
extended via an ether linkage, benzylation is employed[2].

Self-Validating Protocol:

o Catalyst Integration: Dissolve ethyl 4-hydroxyazepane-1-carboxylate (10.32 mmol) and
Tetrabutylammonium iodide (TBAI, 2.064 mmol) in anhydrous THF (50 mL).

o Causality: TBAI acts as a phase-transfer catalyst and an in-situ iodide source. Through the
Finkelstein reaction, it converts the incoming benzyl bromide into the highly reactive
benzyl iodide, significantly accelerating the etherification kinetics.

o Deprotonation: Cool the vessel in an ice/water bath and introduce a strong base (e.qg.,
Sodium Hydride, 60% dispersion in mineral oil, 1.2 eq). Stir for 30 minutes until hydrogen
gas evolution ceases.

o Self-Validation: The cessation of bubbling (

gas) is a visual, self-validating indicator that the alkoxide has been successfully and
guantitatively formed.

o Alkylation: Add (bromomethyl)benzene (31.0 mmol) dropwise. Remove the cooling bath and
stir for 16 hours.

o Workup & Isolation: Quench with saturated

to destroy unreacted base. Remove THF in vacuo, partition the residue between DCM and
water, and purify the concentrated organics via silica chromatography (0-30% petrol/EtOACc)
to isolate the benzyl ether.

Pharmacological Target Engagement
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The structural nuances of the azepane ring make it a privileged scaffold in the development of
highly selective therapeutic agents.

Muscarinic M4 Receptor Agonism (CNS Disorders)

Historically, targeting muscarinic acetylcholine receptors (mMAChRSs) for cognitive disorders like
Schizophrenia and Alzheimer's disease has been plagued by dose-limiting peripheral side
effects (nausea, bradycardia) due to off-target activation of M2 and M3 receptors.

Derivatives of Ethyl 4-hydroxyazepane-1-carboxylate have been successfully utilized to
synthesize potent, selective Muscarinic M4 receptor agonists[2]. The seven-membered
azepane ring provides a distinct spatial geometry that optimally fits the orthosteric or allosteric
binding pockets of the M4 subtype, avoiding the steric clashes that occur in M2/M3 receptors.
Activation of the

-coupled M4 receptor inhibits adenylyl cyclase, modulating cholinergic tone in the striatum and
providing antipsychotic and pro-cognitive efficacy without classical dopaminergic side effects.
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Mechanism of action for azepane-derived M4 muscarinic receptor agonists.

Bridged Tricyclic Carbamoylpyridones (HIV Integrase)
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Beyond CNS applications, the functionalized azepane scaffold is instrumental in the synthesis
of bridged tricyclic carbamoylpyridones, a novel class of HIV integrase inhibitors[3]. In these
complex architectures, the azepane ring is fused into a tricyclic system. The inherent flexibility
of the 7-membered ring allows the molecule to adopt a highly specific conformation that
perfectly chelates the two catalytic magnesium (

) ions within the active site of the HIV integrase enzyme, halting viral DNA strand transfer and
replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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